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Compound of Interest

Compound Name: 6-Mercaptonicotinic acid

Cat. No.: B095688 Get Quote

Authored for researchers, scientists, and drug development professionals, this in-depth

technical guide provides a thorough overview of 6-Mercaptonicotinic acid, covering its

fundamental properties, synthesis, and key applications in drug delivery and electrochemical

sensing.

Core Properties of 6-Mercaptonicotinic Acid
6-Mercaptonicotinic acid, a derivative of nicotinic acid (a form of vitamin B3), is a bifunctional

molecule featuring both a carboxylic acid and a thiol group attached to a pyridine ring. This

unique structure allows for versatile chemical modifications and applications. The compound is

known to exist in tautomeric forms, predominantly the thione form (6-thioxo-1,6-

dihydropyridine-3-carboxylic acid).

Two CAS (Chemical Abstracts Service) numbers are commonly associated with this compound,

which may refer to different tautomers or isomers. The molecular weight is consistently

reported in the range of 155.17 to 155.18 g/mol .
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Property Value Citations

Molecular Formula C6H5NO2S [1]

Molecular Weight 155.17 g/mol / 155.18 g/mol

CAS Number 17624-07-6 [2]

92823-43-3

Appearance
White to off-white crystalline

solid

Melting Point 260-262 °C (decomposes)

Solubility
Soluble in water and polar

organic solvents

IUPAC Name
6-sulfanylpyridine-3-carboxylic

acid

Applications in Advanced Research
6-Mercaptonicotinic acid has garnered significant interest in several scientific fields due to its

versatile chemical nature.

Drug Delivery: It is extensively used to synthesize "thiomers," which are thiolated polymers

like chitosan. These modified polymers exhibit enhanced mucoadhesive properties, making

them excellent candidates for oral drug delivery systems, particularly for peptide drugs like

insulin. The thiol groups form disulfide bonds with cysteine-rich subdomains in mucus,

prolonging residence time and improving drug absorption.[3][4][5]

Electrochemical Sensing: The thiol group facilitates the formation of self-assembled

monolayers (SAMs) on gold surfaces. These modified electrodes can be used as sensitive

and selective platforms for the detection of various analytes, including heavy metal ions and

explosives.

Coordination Chemistry: As a bifunctional ligand, it is used in the synthesis of coordination

polymers with various metal ions, such as Zinc(II), for applications in materials science.
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Nanotechnology: It serves as a functionalizing agent for gold nanoparticles (AuNPs),

enabling their use in colorimetric assays for the detection of ions like Cd2+.

Experimental Protocols
Synthesis of Chitosan-6-Mercaptonicotinic Acid
Nanoparticles for Drug Delivery
This protocol outlines the covalent attachment of 6-mercaptonicotinic acid to chitosan and

the subsequent formation of nanoparticles.

Materials:

Chitosan

6-Mercaptonicotinic acid (6-MNA)

Dioxane

1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDAC)

Tris(2-carboxyethyl)phosphine (TCEP)

Acetic acid

Tripolyphosphate (TPP)

Deionized water

Procedure:

Thiolation of Chitosan:

1. Dissolve 1 g of chitosan and 2.5 g of 6-MNA in 100 ml of a dioxane-water mixture (80:20

v/v).[2]

2. Adjust the pH of the solution to 5.0.[2]

3. Add EDAC to a final concentration of 5-25 mM to initiate the coupling reaction.[2]
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4. Adjust the pH to 6.0 and allow the reaction to proceed for 7 hours with stirring.[2]

5. To reduce any disulfide bonds formed during the reaction, add TCEP.[2]

6. Purify the resulting thiolated chitosan by dialysis against deionized water and then freeze-

dry the product.[2]

Nanoparticle Formation (Ionic Gelation):

1. Dissolve the thiolated chitosan in a 0.05% (v/v) acetic acid solution to a final concentration

of 0.2% (w/v).[2]

2. Adjust the pH of the polymer solution to 4.5.[2]

3. Prepare a 0.1% (w/v) solution of TPP in deionized water.[2]

4. Slowly add the TPP solution to the thiolated chitosan solution while stirring.[2]

5. Continue stirring for 40 minutes to allow for the formation of nanoparticles.[2]

Fabrication of a 6-Mercaptonicotinic Acid Self-
Assembled Monolayer on a Gold Electrode
This protocol describes the general procedure for modifying a gold electrode with a self-

assembled monolayer of 6-mercaptonicotinic acid for electrochemical applications.

Materials:

Gold-coated substrate (e.g., gold electrode)

6-Mercaptonicotinic acid

Ethanol (200 proof)

Deionized water

Dry nitrogen gas

Procedure:
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Electrode Cleaning:

1. Thoroughly clean the gold substrate to remove any organic and inorganic contaminants.

This can be achieved by methods such as immersion in piranha solution (a mixture of

sulfuric acid and hydrogen peroxide; use with extreme caution in a fume hood with

appropriate personal protective equipment) or by electrochemical cleaning procedures.

Preparation of Thiol Solution:

1. Prepare a dilute solution of 6-mercaptonicotinic acid in a suitable solvent, typically high-

purity ethanol, at a concentration of approximately 1-10 mM.

Self-Assembly:

1. Immerse the clean, dry gold substrate into the thiol solution. Ensure the entire gold surface

is in contact with the solution.

2. Allow the self-assembly to proceed for a period of 24-48 hours to ensure the formation of a

well-ordered, densely packed monolayer. To minimize oxidation, it is advisable to reduce

the headspace in the container and backfill with an inert gas like nitrogen.

Rinsing and Drying:

1. After incubation, remove the substrate from the thiol solution.

2. Rinse the surface thoroughly with fresh ethanol to remove any non-chemisorbed

molecules.[6]

3. Dry the modified electrode under a gentle stream of dry nitrogen gas.

4. The electrode is now ready for use in electrochemical experiments.

Visualizing Workflows and Mechanisms
The following diagrams illustrate the key processes described in this guide.
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Caption: Workflow for the synthesis of 6-Mercaptonicotinic acid-grafted chitosan

nanoparticles.
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Self-Assembled Monolayer (SAM) Formation
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Caption: Experimental workflow for fabricating a self-assembled monolayer (SAM) on a gold

electrode.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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